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Compound of Interest

Compound Name: LASSBio-1135

Cat. No.: B10816846 Get Quote

Essential Safety and Handling Guide for
LASSBio-1135
For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide to the

Safe Handling, Operation, and Disposal of LASSBio-1135.

This guide provides critical safety and logistical information for the handling of LASSBio-1135,

a potent TRPV1 antagonist and anti-inflammatory compound. Adherence to these procedures

is essential to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE)
When handling LASSBio-1135, particularly in its powdered form, the following personal

protective equipment is mandatory to prevent skin and respiratory exposure.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves Nitrile or neoprene gloves.

Eye Protection
Safety glasses with side

shields or goggles
ANSI Z87.1 certified.

Body Protection Laboratory coat Fully buttoned.

Respiratory Protection
Fume hood or ventilated

enclosure

Required when handling the

powdered form.

Quantitative Data Summary
The following table summarizes key quantitative data for LASSBio-1135, crucial for

experimental planning and execution.

Property Value Source

Molecular Weight 286.33 g/mol MedKoo Biosciences

Solubility in DMSO ≥ 2.87 mg/mL (10.02 mM) TargetMol

IC50 (TRPV1 antagonism) 580 nM PLOS One[1]

IC50 (TNF-α release inhibition) 546 nM PLOS One[1]

Storage (Powder) -20°C (long term) MedKoo Biosciences

Storage (In Solvent) -80°C MedChemExpress

Experimental Protocol: Preparation for Oral
Administration in Animal Studies
This section details the methodology for preparing LASSBio-1135 for oral administration in

research animals, based on established protocols.[1][2]

Objective: To prepare a homogenous suspension of LASSBio-1135 for oral gavage.

Materials:
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LASSBio-1135 powder

Vehicle: 5% gum arabic in saline

Saline (0.9% NaCl)

Mortar and pestle or homogenizer

Vortex mixer

Calibrated oral gavage needles

Procedure:

Calculate the required amount of LASSBio-1135 based on the desired dosage (e.g., 10

µmol/kg or 100 µmol/kg) and the weight of the animal.

Weigh the calculated amount of LASSBio-1135 powder in a fume hood.

Prepare the 5% gum arabic vehicle by dissolving gum arabic in saline.

Create a suspension by gradually adding the LASSBio-1135 powder to the vehicle while

triturating with a mortar and pestle or using a homogenizer to ensure a fine, uniform

suspension.

Vortex the suspension thoroughly before each administration to ensure homogeneity.

Administer the suspension orally to the animal using a calibrated gavage needle at the

specified volume (e.g., 0.1 mL per 20 g of body weight).[1][2]

Operational and Disposal Plan
The following diagram outlines the essential step-by-step workflow for the safe handling and

disposal of LASSBio-1135.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b10816846?utm_src=pdf-body
https://www.benchchem.com/product/b10816846?utm_src=pdf-body
https://www.benchchem.com/product/b10816846?utm_src=pdf-body
https://www.benchchem.com/product/b10816846?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0099510
https://pmc.ncbi.nlm.nih.gov/articles/PMC4062389/
https://www.benchchem.com/product/b10816846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10816846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquisition & Storage Handling & Preparation

Experimental Use
Disposal

Receive LASSBio-1135 Store at -20°C (Powder)
or -80°C (in Solvent)

Log in inventory
Don Appropriate PPE Weigh Powder in

Fume Hood Prepare Suspension

Administer to
Animal Models

Unused Suspension
Post-Experiment

Contaminated Solids
(Gloves, Tubes)

Post-Experiment
Dispose as Solid
Chemical Waste

Dispose as Liquid
Chemical Waste

Click to download full resolution via product page

Fig. 1: Operational workflow for handling LASSBio-1135.

Disposal Plan:

Solid Waste: All solid waste contaminated with LASSBio-1135, including gloves, absorbent

paper, and empty containers, must be disposed of as solid chemical waste.[3] These items

should be placed in a designated, labeled hazardous waste container.[3]

Liquid Waste: Unused LASSBio-1135 suspensions should be collected in a designated,

labeled liquid chemical waste container. Do not dispose of down the drain.

Decontamination: All surfaces and equipment should be thoroughly decontaminated after

handling.

Waste Pickup: Follow your institution's guidelines for the collection and disposal of chemical

waste.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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